1. Home
  2. Product
  3. (1S,2S,5R)-7,7-DIMETHYLSPIRO[BICYCLO[3.1.1]HEPTANE-2,2'-OXIRANE]
(1S,2S,5R)-7,7-DIMETHYLSPIRO[BICYCLO[3.1.1]HEPTANE-2,2'-OXIRANE] (1S,2S,5R)-7,7-DIMETHYLSPIRO[BICYCLO[3.1.1]HEPTANE-2,2'-OXIRANE]
Brand Name: Vulcanchem
CAS No.: 18680-30-3
VCID: VC21027349
InChI: InChI=1S/C10H16O/c1-9(2)7-3-4-10(6-11-10)8(9)5-7/h7-8H,3-6H2,1-2H3/t7-,8+,10-/m1/s1
SMILES: CC1(C2CCC3(C1C2)CO3)C
Molecular Formula: C10H16O
Molecular Weight: 152.23 g/mol

(1S,2S,5R)-7,7-DIMETHYLSPIRO[BICYCLO[3.1.1]HEPTANE-2,2'-OXIRANE]

CAS No.: 18680-30-3

Cat. No.: VC21027349

Molecular Formula: C10H16O

Molecular Weight: 152.23 g/mol

* For research use only. Not for human or veterinary use.

(1S,2S,5R)-7,7-DIMETHYLSPIRO[BICYCLO[3.1.1]HEPTANE-2,2'-OXIRANE] - 18680-30-3

Specification

CAS No. 18680-30-3
Molecular Formula C10H16O
Molecular Weight 152.23 g/mol
IUPAC Name (1S,2S,5R)-6,6-dimethylspiro[bicyclo[3.1.1]heptane-2,2'-oxirane]
Standard InChI InChI=1S/C10H16O/c1-9(2)7-3-4-10(6-11-10)8(9)5-7/h7-8H,3-6H2,1-2H3/t7-,8+,10-/m1/s1
Standard InChI Key OUXAABAEPHHZPC-KHQFGBGNSA-N
Isomeric SMILES CC1([C@@H]2CC[C@]3([C@H]1C2)CO3)C
SMILES CC1(C2CCC3(C1C2)CO3)C
Canonical SMILES CC1(C2CCC3(C1C2)CO3)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19